Cas no 4552-48-1 (N3-Cyclohexyl-β-alaninamide)

• Product Name: N3-Cyclohexyl-β-alaninamide
• CAS No: 4552-48-1
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 1069910
• PubChem ID: 20393347
• Update Time: 2025-04-23

N3-Cyclohexyl-β-alaninamide Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclohexylamino)propanamide
• 3-Cyclohexylamino-propionsaeure-amid
• ARONIS023412
• BBL023411
• N3-cyclohexyl-b-alaninamide
• SBB080387
• STL068927
• SureCN2951135
• SCHEMBL2951135
• AKOS005111114
• N~3~-cyclohexyl-beta-alaninamide
• DTXSID80606620
• 4552-48-1
• CS-0332146
• N3-Cyclohexyl-β-alaninamide

• MDL： MFCD01475860
• Inchi： 1S/C9H18N2O/c10-9(12)6-7-11-8-4-2-1-3-5-8/h8,11H,1-7H2,(H2,10,12)
• InChI Key： PQCXYSAZMNHCSS-UHFFFAOYSA-N
• SMILES： O=C(CCNC1CCCCC1)N

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 356.5±25.0 °C at 760 mmHg
• Flash Point: 169.4±23.2 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N3-Cyclohexyl-β-alaninamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N3-Cyclohexyl-β-alaninamide

3-(Cyclohexylamino)Propanamide: A Comprehensive Overview

The compound with CAS No. 4552-48-1, commonly referred to as 3-(Cyclohexylamino)Propanamide, is a fascinating molecule that has garnered significant attention in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexylamine group with a propanamide moiety. The cyclohexylamino group contributes to the molecule's stability and bioavailability, while the propanamide group plays a crucial role in its pharmacokinetic properties.

Recent studies have highlighted the potential of 3-(Cyclohexylamino)Propanamide in drug development, particularly in the context of its ability to modulate cellular signaling pathways. Researchers have found that this compound exhibits promising activity in vitro against certain enzymes and receptors, making it a valuable tool in the design of novel therapeutic agents. Its ability to cross the blood-brain barrier has also been a subject of interest, suggesting potential applications in neuropharmacology.

The synthesis of 3-(Cyclohexylamino)Propanamide involves a multi-step process that typically begins with the preparation of cyclohexylamine derivatives. This is followed by amidation reactions to introduce the propanamide group. The optimization of these steps has been a focus of recent research, with scientists exploring more efficient and environmentally friendly methods to produce this compound on an industrial scale.

In terms of physical properties, 3-(Cyclohexylamino)Propanamide is known for its relatively high melting point and moderate solubility in organic solvents. These characteristics make it suitable for use in various chemical reactions and formulations. Additionally, its stability under physiological conditions has been confirmed through extensive testing, further underscoring its potential as a drug candidate.

The application of 3-(Cyclohexylamino)Propanamide extends beyond pharmacology, with researchers exploring its use in materials science and polymer chemistry. Its ability to form stable amide bonds has led to its incorporation into advanced materials, where it contributes to enhanced mechanical properties and thermal stability.

In conclusion, CAS No. 4552-48-1, or 3-(Cyclohexylamino)Propanamide, represents a versatile compound with a wide range of applications across multiple disciplines. As ongoing research continues to uncover new insights into its properties and potential uses, this molecule is poised to play an increasingly important role in both academic and industrial settings.